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Compound of Interest

Compound Name: Rock2-IN-5

Cat. No.: B12420973 Get Quote

Essential Safety and Handling Guide for Rock2-IN-5
This guide provides crucial safety, handling, and disposal information for the research

compound Rock2-IN-5. The following procedures are based on general laboratory safety

protocols for handling chemical compounds of this nature. Since a specific Safety Data Sheet

(SDS) for Rock2-IN-5 is not readily available, these guidelines are derived from information on

its constituent parts and its function as a ROCK2 inhibitor.

Quantitative Data Summary
Property Value Source

Chemical Name Rock2-IN-5
MedchemExpress, DC

Chemicals

Synonyms Compound 1d
MedchemExpress, DC

Chemicals

Molecular Formula C₂₃H₂₅N₅O₄ DC Chemicals

Molecular Weight 455.53 g/mol DC Chemicals

Appearance Solid Powder MedchemExpress

Storage (Powder) 2 years at -20°C DC Chemicals

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
DC Chemicals
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Personal Protective Equipment (PPE)
When handling Rock2-IN-5, it is imperative to use appropriate personal protective equipment

to minimize exposure and ensure personal safety.[1][2][3][4]

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[1][2][4]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[1][2][3]

Lab Coat: A full-sleeved lab coat should be worn to protect skin and clothing.[2]

Respiratory Protection: For operations that may generate dust or aerosols, a respirator may

be necessary.[1][2][5] Consult your institution's environmental health and safety (EHS)

guidelines for specific respirator requirements.[1]

Operational Plan: Handling and Storage
Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and quantity match the order.

Preparation and Use:

Handle Rock2-IN-5 in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid inhalation of dust and direct contact with skin and eyes.[6]

For preparing stock solutions, refer to the solubility information provided by the supplier.[7] If

using DMSO, be aware that it is hygroscopic and can impact solubility.[7]

Use appropriate, calibrated equipment for weighing and measuring.

Storage:
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Store the solid compound in a tightly sealed container in a dry, well-ventilated place at the

recommended temperature of -20°C for long-term storage.[6][8]

For solutions in DMSO, aliquot to avoid repeated freeze-thaw cycles and store at -80°C for

up to 6 months.[7][8]

Disposal Plan
Dispose of Rock2-IN-5 and any contaminated materials as chemical waste in accordance with

all applicable federal, state, and local regulations.

Waste Collection:

Collect waste Rock2-IN-5 (solid or in solution) and any materials used for handling (e.g.,

pipette tips, tubes, gloves) in a designated, properly labeled hazardous waste container.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name

"Rock2-IN-5".

Disposal Request:

Contact your institution's EHS department to arrange for pickup and disposal of the

chemical waste. Do not dispose of Rock2-IN-5 down the drain or in regular trash.

Signaling Pathway
Rock2-IN-5 is an inhibitor of Rho-associated coiled-coil containing protein kinase 2 (ROCK2).

[8][9][10] ROCK2 is a key effector of the small GTPase RhoA and plays a significant role in

regulating cellular processes such as actin cytoskeleton organization, cell motility, and smooth

muscle contraction.[11][12] The diagram below illustrates the general RhoA/ROCK signaling

pathway.
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Caption: The RhoA/ROCK2 signaling pathway and the inhibitory action of Rock2-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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